Cas no 1972580-93-0 (3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid)

• Product Name: 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid
• CAS No: 1972580-93-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5104788
• Update Time: 2025-10-24

3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridine-7-carboxylic acid, 3-bromo-6,7-dihydro-
• 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid

• Inchi： 1S/C9H8BrNO2/c10-6-3-5-1-2-7(9(12)13)8(5)11-4-6/h3-4,7H,1-2H2,(H,12,13)
• InChI Key： UUHNGZLJQXIXLZ-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)CCC1=CC(Br)=CN=2

Additional information on 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid

3-Bromo-6,7-Dihydro-5H-Cyclopenta[b]Pyridine-7-Carboxylic Acid: A Comprehensive Overview

3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid, also known by its CAS number 1972580-93-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically a cyclopentapyridine derivative, which has garnered attention due to its unique structural features and potential applications in drug design and materials science.

The molecular structure of 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine is characterized by a fused bicyclic system consisting of a pyridine ring and a cyclopentane ring. The presence of the bromine atom at the 3-position introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. Additionally, the carboxylic acid group at the 7-position provides versatility in terms of functionalization and potential for further chemical modifications.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of cyclopentapyridines exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that 3-bromo-cyclopenta[b]pyridine derivatives could serve as leads for developing novel therapeutic agents targeting inflammatory diseases.

In terms of synthesis, the preparation of cyclopenta[b]pyridine derivatives often involves multi-step organic reactions, including Friedel-Crafts alkylation, cyclization, and functional group transformations. The introduction of the bromine atom at the 3-position typically requires careful control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 284 g/mol, with a melting point around 180°C under standard conditions. The solubility profile indicates moderate solubility in polar solvents such as water and ethanol, which is advantageous for its potential use in pharmaceutical formulations.

From an applications perspective, cyclopenta[b]pyridine derivatives have been explored in various contexts beyond medicine. For example, they have shown promise as building blocks in supramolecular chemistry due to their ability to form stable supramolecular assemblies through π–π interactions and hydrogen bonding.

A recent breakthrough in materials science reported in Nature Communications highlighted the use of similar bicyclic compounds as precursors for synthesizing advanced materials with tailored electronic properties. This underscores the potential of cyclopenta[b]pyridine derivatives in contributing to the development of next-generation electronic devices.

In conclusion, 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid, with its unique structural features and versatile functional groups, represents a valuable compound for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific domains.